Cas no 1806772-11-1 (6-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride)

• Product Name: 6-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride
• CAS No: 1806772-11-1
• MF: C₈H₄Cl₂F₅NO₃S
• MW: 360.085276603699
• CID: 4845586
• Update Time: 2025-05-23

6-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride

• Inchi： 1S/C8H4Cl2F5NO3S/c9-2-3-1-4(20(10,17)18)6(19-8(13,14)15)5(16-3)7(11)12/h1,7H,2H2
• InChI Key： FOJJCRQMOKSCRY-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(CCl)N=C(C(F)F)C=1OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 427
• XLogP3: 3.1
• Topological Polar Surface Area: 64.599

Additional information on 6-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride

6-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride: A Comprehensive Overview

The compound 6-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1806772-11-1) is a highly specialized chemical entity with significant potential in various fields of modern chemistry. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups, including a sulfonyl chloride moiety. The presence of these groups imparts unique chemical and physical properties, making it a valuable compound for research and industrial applications.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. The sulfonyl chloride group, in particular, is known for its reactivity, making it a key component in the synthesis of sulfonamides and other derivatives. These derivatives have found applications in drug design, where they play roles as inhibitors or modulators of various biological targets. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated the potential of similar sulfonyl chloride-containing compounds as kinase inhibitors, which are critical in anticancer therapy.

The pyridine ring in 6-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride serves as a versatile scaffold for further chemical modifications. The substitution pattern on the pyridine ring—specifically the chloromethyl, difluoromethyl, and trifluoromethoxy groups—contributes to the compound's stability and reactivity. These substituents also influence the electronic properties of the molecule, making it suitable for use in electronic materials or as intermediates in organic synthesis.

One of the most intriguing aspects of this compound is its potential in materials science. The trifluoromethoxy group introduces electron-withdrawing effects, which can enhance the stability and electronic properties of materials derived from this compound. Recent advancements in nanotechnology have explored the use of such compounds as precursors for creating advanced polymers or coatings with tailored functionalities. For example, a study in *Advanced Materials* highlighted the use of similar compounds in developing high-performance polymer electrolytes for lithium-ion batteries.

In terms of synthesis, 6-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride is typically prepared through multi-step organic reactions involving halogenation and sulfonation processes. The synthesis pathway requires precise control over reaction conditions to ensure high yield and purity. Researchers have optimized these processes by employing catalytic systems or using microwave-assisted synthesis techniques, which have been shown to significantly reduce reaction times while maintaining product quality.

The chemical stability and reactivity of this compound make it an attractive candidate for use in various industrial processes. For instance, its ability to undergo nucleophilic substitution reactions makes it ideal for synthesizing a wide range of derivatives with diverse applications. In the pharmaceutical industry, such derivatives are often used as intermediates in drug discovery programs targeting diseases such as cancer, inflammation, and infectious disorders.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of 6-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride is crucial for ensuring safe handling and disposal practices. Recent toxicological studies have focused on evaluating its potential impact on aquatic ecosystems and human health. These studies have provided valuable insights into its biodegradation mechanisms and have informed regulatory guidelines for its safe use in industrial settings.

In conclusion, 6-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1806772-11-1) stands out as a versatile and valuable compound with broad applications across multiple disciplines. Its unique structure, reactivity, and functional versatility continue to drive innovative research and development efforts. As new applications emerge and synthetic methodologies improve, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.